Cas no 716358-44-0 (2-Methyl-2-(1h-1,2,3,4-tetrazol-5-yl)propanoic acid)

• Product Name: 2-Methyl-2-(1h-1,2,3,4-tetrazol-5-yl)propanoic acid
• CAS No: 716358-44-0
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 5717214
• PubChem ID: 53261193
• Update Time: 2023-10-15

2-Methyl-2-(1h-1,2,3,4-tetrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1h-1,2,3,4-tetrazol-5-yl)propanoic acid
• SCHEMBL3299141
• 716358-44-0
• EN300-1723121
• 2-Methyl-2-(1h-1,2,3,4-tetrazol-5-yl)propanoic acid

• Inchi： 1S/C5H8N4O2/c1-5(2,4(10)11)3-6-8-9-7-3/h1-2H3,(H,10,11)(H,6,7,8,9)
• InChI Key： MINPAAYUJLDDTK-UHFFFAOYSA-N
• SMILES： OC(C(C1N=NNN=1)(C)C)=O

Computed Properties

• Exact Mass: 156.06472551g/mol
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 91.8Ų